Cas no 1805620-82-9 (4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine)

• Product Name: 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine
• CAS No: 1805620-82-9
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 4898827
• Update Time: 2025-11-01

4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C7H6BrF3N2/c8-1-4-2-13-3-5(6(4)12)7(9,10)11/h2-3H,1H2,(H2,12,13)
• InChI Key： NIBPPDMSJQUAJP-UHFFFAOYSA-N
• SMILES： BrCC1=CN=CC(C(F)(F)F)=C1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1.6
• Topological Polar Surface Area: 38.9

Additional information on 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine

4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine (CAS No. 1805620-82-9): A Key Intermediate in Modern Pharmaceutical Synthesis

4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine, identified by its CAS number 1805620-82-9, is a versatile intermediate that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with an amino group, a bromomethyl moiety, and a trifluoromethyl group, serves as a crucial building block in the synthesis of various bioactive molecules. Its unique structural features make it particularly valuable for the development of novel therapeutic agents targeting a range of diseases.

The trifluoromethyl group, a key structural element in 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine, is known for its ability to enhance metabolic stability, lipophilicity, and binding affinity of drug candidates. This property has made it a preferred choice in medicinal chemistry for designing compounds with improved pharmacokinetic profiles. Recent studies have highlighted the role of trifluoromethyl-substituted pyridines in the development of antiviral, anticancer, and anti-inflammatory agents, underscoring their therapeutic potential.

In addition to the trifluoromethyl group, the presence of an amino group and a bromomethyl moiety in 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine provides multiple sites for functionalization. This allows for further chemical modification to tailor the compound's properties for specific applications. For instance, the amino group can be used to form amides or ureas, while the bromomethyl group offers opportunities for alkylation reactions. These features make it an indispensable tool in synthetic chemistry for constructing complex molecular architectures.

Recent advancements in drug discovery have demonstrated the utility of 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine in the development of small-molecule inhibitors. One notable area of research is its application in targeting kinases, which are critical enzymes involved in signal transduction pathways associated with various diseases. For example, studies have shown that derivatives of this compound can inhibit tyrosine kinases by binding to their active sites and disrupting their function. This has opened up new avenues for treating cancers and inflammatory disorders.

The synthesis of 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the bromomethyl group is often achieved through halogenation reactions, while the incorporation of the trifluoromethyl group can be accomplished via metal-catalyzed cross-coupling reactions or direct fluorination methods. These synthetic strategies have been optimized to ensure high yields and purity, making the compound readily accessible for further pharmaceutical applications.

The growing interest in fluorinated pyridines has also led to innovative synthetic methodologies. For instance, recent research has explored photoredox catalysis as a means to introduce fluorine atoms into pyridine derivatives more efficiently and selectively. This approach has not only improved the synthesis of 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine but also opened up new possibilities for designing fluorinated drug candidates with enhanced biological activity.

In conclusion, 4-Amino-3-bromomethyl-5-(trifluoromethyl)pyridine (CAS No. 1805620-82-9) is a highly valuable intermediate in pharmaceutical synthesis due to its unique structural features and functional versatility. Its role in developing novel therapeutic agents targeting various diseases underscores its importance in modern drug discovery. As research continues to uncover new applications and synthetic strategies for this compound, its significance in medicinal chemistry is expected to grow even further.